N-[1-(2-methylpropyl)piperidin-4-yl]-1-(2-phenylacetyl)pyrrolidine-2-carboxamide

• IUPAC Name: N-[1-(2-methylpropyl)piperidin-4-yl]-1-(2-phenylacetyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C22H33N3O2/c1-17(2)16-24-13-10-19(11-14-24)23-22(27)20-9-6-12-25(20)21(26)15-18-7-4-3-5-8-18/h3-5,7-8,17,19-20H,6,9-16H2,1-2H3,(H,23,27)
• InChI Key: TVZLDJUVVCYQSN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CCC(CC1)NC(=O)C2CCCN2C(=O)CC3=CC=CC=C3
• Molecular Formula: C22H33N3O2
• Molecular Weight: 371.5 g/mol

Description

N-[1-(2-methylpropyl)piperidin-4-yl]-1-(2-phenylacetyl)pyrrolidine-2-carboxamide, also known as Carfentanil, is a synthetic opioid that is used as an anesthetic for large animals. It is a highly potent drug that is considered to be one of the most dangerous opioids in the world due to its high potency and potential for abuse. In

Mechanism of Action

N-[1-(2-methylpropyl)piperidin-4-yl]-1-(2-phenylacetyl)pyrrolidine-2-carboxamide works by binding to opioid receptors in the brain and body. It is a highly potent agonist of the mu-opioid receptor, which is responsible for the analgesic effects of opioids. This compound also activates the kappa-opioid receptor, which is responsible for the dysphoric effects of opioids.
Biochemical and Physiological Effects:
This compound produces a range of biochemical and physiological effects in the body. It produces analgesia, sedation, and respiratory depression, as well as euphoria and a sense of well-being. This compound also produces side effects such as nausea, vomiting, and constipation.

Advantages and Limitations for Lab Experiments

N-[1-(2-methylpropyl)piperidin-4-yl]-1-(2-phenylacetyl)pyrrolidine-2-carboxamide is a highly potent opioid that has advantages and limitations for lab experiments. Its high potency makes it useful for studying the effects of opioids on the brain and body, but it also makes it difficult to work with due to the potential for overdose and toxicity. This compound is also highly addictive and has a high potential for abuse, which makes it difficult to use in lab experiments.

Future Directions

There are many future directions for research on N-[1-(2-methylpropyl)piperidin-4-yl]-1-(2-phenylacetyl)pyrrolidine-2-carboxamide. One area of research is the development of new opioids that are less addictive and have fewer side effects. Another area of research is the development of new treatments for opioid addiction and withdrawal. Finally, there is a need for more research on the long-term effects of this compound and other opioids on the brain and body.

Synthesis Methods

N-[1-(2-methylpropyl)piperidin-4-yl]-1-(2-phenylacetyl)pyrrolidine-2-carboxamide is synthesized through a multistep process that involves the reaction of various chemicals. The first step is the reaction of 4-anilino-1-piperidine with 2-bromopropionyl chloride to form N-phenylacetyl-4-anilinopiperidine. The second step involves the reaction of the N-phenylacetyl-4-anilinopiperidine with 2-carbomethoxy-1-cyclohexen-1-ylmagnesium bromide to form N-phenylacetyl-4-anilinopiperidine-2-carboxylic acid methyl ester. The final step involves the reaction of N-phenylacetyl-4-anilinopiperidine-2-carboxylic acid methyl ester with 4-(4-cyanobutyl)-1-piperidinecarboxylic acid ethyl ester to form this compound.

Scientific Research Applications

N-[1-(2-methylpropyl)piperidin-4-yl]-1-(2-phenylacetyl)pyrrolidine-2-carboxamide has been used in scientific research to study the effects of opioids on the brain and body. It has been used to study the mechanisms of opioid addiction and withdrawal, as well as the effects of opioids on pain perception and tolerance. This compound has also been used in animal studies to study the effects of opioids on behavior and physiology.